![molecular formula C19H16BrClN2O3 B2416102 5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide CAS No. 851405-58-8](/img/structure/B2416102.png)
5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C19H16BrClN2O3 and its molecular weight is 435.7. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibitors of Steroid 5alpha Reductases
A study by Baston, Palusczak, and Hartmann (2000) utilized a compound structurally similar to 5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide, specifically focusing on 6-substituted 2-methoxy-quinolines and 1H-quinolin-2-ones. These compounds were synthesized and evaluated as inhibitors of steroid 5alpha reductases, enzymes involved in steroid metabolism. The inhibitory activity was found to be dependent on the heterocycle features and the N,N-dialkylamide substituent's size (Baston, Palusczak, & Hartmann, 2000).
Antimicrobial Applications
Idrees et al. (2020) reported the synthesis and characterization of derivatives containing a quinoline moiety, similar to the structure of interest. These derivatives exhibited promising in vitro antimicrobial activity against pathogenic bacteria, indicating potential applications in combating infections (Idrees, Bodkhe, Siddiqui, & Kola, 2020).
Synthesis of Quinoline Derivatives
Kim (1981) discussed the utility of certain quinolin-5-ones as synthons for the preparation of quinoline derivatives. The research highlighted the versatility of these compounds in synthetic chemistry, leading to various derivatives with potential biological activities (Kim, 1981).
Neuroleptic Activity
Iwanami et al. (1981) explored benzamides structurally related to this compound for their potential neuroleptic activity. The study found a correlation between structure and activity, indicating the significance of specific substituents in enhancing neuroleptic properties (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
Properties
IUPAC Name |
5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16BrClN2O3/c1-26-14-4-2-11-8-12(18(24)23-17(11)10-14)6-7-22-19(25)15-9-13(20)3-5-16(15)21/h2-5,8-10H,6-7H2,1H3,(H,22,25)(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNUKRUNKCNFTLG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=C(C=CC(=C3)Br)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16BrClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.